Resolvin E1-d4
Overview
Description
Resolvin E1-d4 (RvE1-d4) is intended for use as an internal standard for the quantification of RvE1 by GC- or LC-MS. RvE1 is a trihydroxy eicosapentaenoic acid (EPA; Item No. 90110) metabolite that has been identified in mouse inflammatory exudates and in human plasma when subjects are treated with both aspirin and supplemental EPA. RvE1 promotes inflammatory resolution in numerous disease models, including experimental colitis, asthma, atherosclerosis, type 2 diabetes, and HSV-1-induced stromal keratitis.
Scientific Research Applications
Anti-Inflammatory and Pain-Modulating Effects
Resolvin E1 (RvE1) has been identified as a potent anti-inflammatory mediator derived from omega-3 eicosapentaenoic acid (EPA). It plays a significant role in the resolution of acute inflammation and has demonstrated efficacy in various animal models of inflammation. Notably, RvE1 also exhibits the ability to dampen inflammatory and postoperative pain by acting on receptors in immune cells and neurons, which could suggest its potential as a novel therapeutic approach for treating pain conditions associated with inflammation (Ji et al., 2011).
Tissue Homeostasis and Disease Treatment
RvE1 has shown promise in treating local inflammatory diseases like periodontal disease in rabbits. Its application as a monotherapy resulted in the complete restoration of the local lesion and reduction in systemic inflammatory markers, such as C-reactive protein and IL-1β. This suggests RvE1's potential in restoring tissue homeostasis and treating inflammatory diseases (Hasturk et al., 2007).
Ocular Health
In a murine model of dry eye, topical application of RvE1 demonstrated significant reduction in corneal staining and protection against goblet cell loss. This indicates RvE1's potential utility in treating dry eye conditions (de Paiva et al., 2012).
Bone Health and Disease
RvE1 has direct actions on osteoclast development and bone resorption, suggesting its role in bone health. In experimental periodontitis, RvE1 effectively stopped inflammation-induced bone loss, indicating its potential in treating bone diseases (Herrera et al., 2008).
Asthma and Respiratory Health
In asthma, RvE1 has been shown to reduce airway inflammation and hyperresponsiveness in murine models. This includes decreases in airway eosinophil and lymphocyte recruitment, as well as specific Th2 cytokine production, suggesting its potential in asthma treatment (Aoki et al., 2008).
Cardiovascular Health
In a study on myocardial infarction (MI) in mice, early treatment with RvE1 facilitated myocardial recovery, highlighting its potential role in cardiac healing post-MI (Liu et al., 2018).
Properties
Molecular Formula |
C20H26D4O5 |
|---|---|
Molecular Weight |
354.5 |
InChI |
InChI=1S/C20H30O5/c1-2-17(21)11-8-5-9-14-18(22)12-6-3-4-7-13-19(23)15-10-16-20(24)25/h3-9,11-13,17-19,21-23H,2,10,14-16H2,1H3,(H,24,25)/b4-3+,9-5-,11-8+,12-6+,13-7-/t17-,18+,19-/m1/s1/i5D,7D,9D,13D |
InChI Key |
AOPOCGPBAIARAV-VUOMCXAQSA-N |
SMILES |
CC[C@@H](O)/C=C/C([2H])=C([2H])C[C@@H](O)/C=C/C=C/C([2H])=C([2H])[C@@H](O)CCCC(O)=O |
Synonyms |
RvE1-d4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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